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Compound of Interest

Compound Name: 3-Aminopropylphosphinic acid

Cat. No.: B15619435

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 3-Aminopropylphosphinic acid. The information is curated for professionals in
research and drug development, with a focus on clarity, data presentation, and methodological
context.

Introduction

3-Aminopropylphosphinic acid, also known as 3-APPA or (3-aminopropyl)phosphonic acid,
is an organophosphorus compound and a structural analog of the neurotransmitter gamma-
aminobutyric acid (GABA).[1][2] It is recognized primarily for its role as a potent and selective
GABAB receptor agonist.[3][4][5] Its structural similarity to GABA allows it to interact with
specific receptor subtypes, making it a valuable tool in neuroscience research and a potential
scaffold for drug design. This document outlines its key physicochemical characteristics, which
are fundamental to understanding its absorption, distribution, metabolism, and excretion
(ADME) profile, as well as its formulation and handling in a laboratory setting.

Core Physicochemical Properties

The fundamental physicochemical properties of 3-Aminopropylphosphinic acid are
summarized in the table below. These values are critical for predicting its behavior in biological
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systems and for designing experimental protocols.

Property Value Source(s)
Molecular Formula C3H10NO3P [3161[7]
Molecular Weight 139.09 g/mol [31[6]1[7]

Off-white to faintly greenish or
Appearance _ _ [61[8]
light yellow crystalline powder.

Melting Point 294 °C (decomposes) [6][9][10]
Boiling Point 343.0 £ 44.0 °C (Predicted) [6]119]
Water Solubility Soluble [1][6]111]
pKa 2.11 £ 0.10 (Predicted) [6]

LogP -4.5 (Predicted) [7]

Experimental Protocols for Property Determination

While specific experimental documentation for the determination of every property of 3-
Aminopropylphosphinic acid is not publicly detailed, the following are standard
methodologies used for such characterizations.

e Melting Point Determination: The melting point of a solid crystalline substance like 3-
Aminopropylphosphinic acid is typically determined using the capillary melting point
method. A small, powdered sample is packed into a thin capillary tube, which is then heated
in a calibrated apparatus. The temperature range from the first appearance of liquid to the
complete melting of the sample is recorded. The observation that the compound
decomposes at its melting point is a critical piece of data obtained from this process.

o Solubility Assessment: The shake-flask method (OECD Guideline 105) is a standard protocol
for determining water solubility. Excess solid 3-Aminopropylphosphinic acid would be
added to a known volume of water at a specific temperature. The mixture is agitated until
equilibrium is reached. The solution is then filtered to remove undissolved solid, and the
concentration of the dissolved compound in the filtrate is measured using a suitable
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analytical technique, such as High-Performance Liquid Chromatography (HPLC) or UV-Vis
spectroscopy, to determine its solubility.

e pKa and LogP Determination:

o pKa: The acid dissociation constant (pKa) can be determined experimentally by
potentiometric titration. A solution of the compound is titrated with a strong base (e.g.,
NaOH), and the pH is measured as a function of the volume of titrant added. The pKa
value corresponds to the pH at the half-equivalence point.

o LogP: The partition coefficient (LogP), which measures the lipophilicity of a compound, is
commonly determined using the shake-flask method. The compound is dissolved in a
biphasic system of n-octanol and water. After equilibration, the concentration of the
compound in each phase is measured to calculate the partition coefficient. The predicted
value of -4.5 suggests that 3-Aminopropylphosphinic acid is highly hydrophilic.[7]

Biological Activity and Signaling Pathway

As a GABA analog, 3-Aminopropylphosphinic acid's primary biological role is as a selective
agonist for the GABAB receptor.[3][5] GABAB receptors are G-protein coupled receptors
(GPCRs) that mediate the inhibitory effects of GABA in the central nervous system.
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GABAB Receptor Activation by 3-Aminopropylphosphinic Acid.

Upon binding of 3-Aminopropylphosphinic acid, the GABAB receptor activates an
associated inhibitory G-protein (Gi/o). This activation leads to two primary downstream effects:

« Inhibition of Adenylyl Cyclase: The activated G-protein inhibits the enzyme adenylyl cyclase,
which reduces the intracellular concentration of cyclic AMP (CAMP).

e Modulation of lon Channels: The G-protein directly modulates ion channel activity, leading to
the opening of G-protein-coupled inwardly-rectifying potassium (GIRK) channels and the
closing of voltage-gated calcium channels. The resulting potassium efflux and reduced
calcium influx hyperpolarize the neuron, leading to an inhibitory postsynaptic potential (IPSP)

and a reduction in neurotransmitter release.
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Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for evaluating the agonist activity of a
compound like 3-Aminopropylphosphinic acid at the GABAB receptor using a radioligand
binding assay, a common experimental approach in pharmacology.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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